Cas no 870842-23-2 (Tert-butyl 3-oxoazepane-1-carboxylate)

• Product name: Tert-butyl 3-oxoazepane-1-carboxylate
• CAS No: 870842-23-2
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• MDL: MFCD17168188
• CID: 69162
• PubChem ID: 22831870

Tert-butyl 3-oxoazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-oxoazepane-1-carboxylate
• N-Boc-3-azaheptan-1-one
• 1-Boc-3-oxoazepane
• N-BOC-3-AZA-HEPTAN-1-ONE
• N-Boc-3-azacycloheptan-1-one
• N-BOC-3-AZA-CYCLOHEPTAN-1-ONE
• PubChem23017
• 1-BOC-AZEPAN-3-ONE
• HMWANNJNYUPZPN-UHFFFAOYSA-N
• TRA0046262
• PB23604
• SY002716
• AM804447
• AB1004474
• AB0027138
• W8936
• ST24025900
• 842B232
• tert-butyl 3-oxo
• tert-Butyl3-oxoazepan-1-carboxylate
• J-524563
• MFCD08443803
• DTXSID30628534
• CS-W003514
• AS-36302
• 1-Boc-3-oxo-azepane
• 3-Oxo-azepane-1-carboxylic acid tert-butyl ester
• EN300-70546
• 870842-23-2
• AKOS015908627
• SCHEMBL1336913
• Tert-butyl 3-oxoazepane-1-carboxylate

• MDL： MFCD17168188
• Inchi： 1S/C11H19NO3/c1-11(2,3)15-10(14)12-7-5-4-6-9(13)8-12/h4-8H2,1-3H3
• InChI Key： HMWANNJNYUPZPN-UHFFFAOYSA-N
• SMILES： O=C(N1CCCCC(=O)C1)OC(C)(C)C

Computed Properties

• Exact Mass: 213.13600
• Monoisotopic Mass: 213.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.6

Experimental Properties

• Color/Form: BROWN STICKY_OIL
• Density: 1.072
• Boiling Point: 308.2℃ at 760 mmHg
• Flash Point: 308.2 °C at 760 mmHg
• Refractive Index: 1.476
• PSA: 46.61000
• LogP: 1.91440

Tert-butyl 3-oxoazepane-1-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319
• Warning Statement： P261;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Tert-butyl 3-oxoazepane-1-carboxylate Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes